Cas no 1519696-38-8 (4-(2-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole)

• Product Name: 4-(2-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole
• CAS No: 1519696-38-8
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5792046
• PubChem ID: 83526823
• Update Time: 2025-06-12

4-(2-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-isocyanatoethyl)-3,5-dimethyl-1,2-oxazole
• 1519696-38-8
• EN300-1829456
• 4-(2-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole

• Inchi： 1S/C8H10N2O2/c1-6-8(3-4-9-5-11)7(2)12-10-6/h3-4H2,1-2H3
• InChI Key： JYIZSAZEPUAAHZ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CCN=C=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(2-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole

Research Brief on 4-(2-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole (CAS: 1519696-38-8): Recent Advances and Applications

4-(2-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole (CAS: 1519696-38-8) is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and material science. Recent studies have explored its utility as a versatile building block for the synthesis of bioactive molecules, particularly in the development of targeted therapies and diagnostic agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, reactivity, and biological relevance.

One of the key areas of interest in recent research has been the role of 4-(2-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole as a reactive intermediate in the synthesis of heterocyclic scaffolds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in the construction of oxazole-based inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The isocyanate functional group in this compound allows for facile conjugation with nucleophiles such as amines and alcohols, enabling the rapid generation of diverse molecular libraries for high-throughput screening.

In addition to its synthetic utility, recent investigations have highlighted the compound's potential in bioconjugation strategies. A 2024 study in ACS Chemical Biology reported the use of 4-(2-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole as a linker for the site-specific modification of antibodies and other biologics. The oxazole ring's stability under physiological conditions, combined with the reactivity of the isocyanate group, makes it an attractive candidate for developing next-generation antibody-drug conjugates (ADCs) with improved pharmacokinetic properties.

Further research has explored the compound's role in materials science, particularly in the development of functional polymers. A recent publication in Advanced Materials (2024) described its incorporation into polyurethane-based coatings with enhanced antimicrobial properties, leveraging the oxazole moiety's ability to interact with microbial cell membranes. This application underscores the compound's versatility beyond pharmaceutical contexts.

Despite these promising developments, challenges remain in optimizing the compound's stability and selectivity for specific applications. Ongoing research is focused on refining synthetic protocols to improve yield and purity, as well as investigating its metabolic fate in biological systems. Future directions may include its application in targeted drug delivery systems and as a probe for studying enzyme mechanisms.

In conclusion, 4-(2-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole (CAS: 1519696-38-8) represents a valuable tool in chemical biology, with demonstrated applications in drug discovery, bioconjugation, and materials science. Continued research into its properties and derivatives is likely to yield further innovations in these fields.